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Compound of Interest

Compound Name: ATTO 590 biotin

Cat. No.: B12386210 Get Quote

In the demanding landscape of high-throughput screening (HTS), the choice of fluorescent

probes is a critical determinant of assay performance and overall cost. For researchers and

drug development professionals, selecting a label that offers a robust signal, high sensitivity,

and economic viability is paramount. This guide provides an in-depth comparison of ATTO 590
biotin with other commonly used fluorescent biotin labels, offering a comprehensive analysis of

their cost-effectiveness for HTS applications.

Performance Characteristics: A Side-by-Side
Comparison
The ideal fluorescent label for HTS should exhibit high brightness, significant photostability, and

a strong signal-to-background ratio. ATTO 590, a rhodamine-based dye, is known for its strong

absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1] To

provide a clear comparison, the key performance metrics of ATTO 590 biotin and its

alternatives are summarized below.
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Fluorophore
Excitation Max
(nm)

Emission Max
(nm)

Molar
Extinction
Coefficient
(M⁻¹cm⁻¹)

Quantum Yield

ATTO 590 593 622 120,000 0.80

Alexa Fluor 594 590 617 73,000 Not specified

Cy3 550 570 150,000 0.15

Cy5 649 670 250,000 0.20

Note: Quantum yield and extinction coefficients can vary depending on the conjugation and

measurement conditions.

Cost-Effectiveness Analysis
To assess the cost-effectiveness, we compared the price per milligram of each biotin conjugate

from various suppliers. This data, combined with the performance characteristics, allows for a

nuanced understanding of the value each label provides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product Supplier Price (USD/1mg)

ATTO 590 Biotin Sigma-Aldrich $167.00

ATTO 590 Biotin Cenmed $308.22

ATTO 590 Biotin Leica Microsystems Price on request

Alexa Fluor 594 Conjugate

(Streptavidin)
Invitrogen $342.00

Cy3 Biotin OmiChem $99.00

Cy3 Biotin AAT Bioquest ~$41.60 (for 5mg)

Cy5 Biotin AxisPharm $175.00

Cy5 Biotin BroadPharm $179.00

Cy5 Biotin OmiChem $99.00

Cy5 Biotin Chem-Impex $276.20

While ATTO 590 biotin may have a higher initial cost per milligram compared to some

alternatives like Cy3 biotin, its superior quantum yield and photostability can lead to lower

consumption per assay point, potentially offering better value in the long run. A true cost-per-

data-point analysis should factor in the required concentration of each label to achieve a

satisfactory signal-to-background ratio and Z'-factor in a specific HTS assay.

Experimental Protocol: Fluorescence Polarization
(FP) Assay for Protein-Protein Interaction Screening
Fluorescence polarization is a robust and homogeneous technique widely used in HTS to

screen for inhibitors of protein-protein interactions (PPIs). The principle relies on the change in

the rotational speed of a fluorescently labeled molecule upon binding to a larger protein.

Materials:
Fluorescent Biotin Conjugate (e.g., ATTO 590 biotin)

Streptavidin
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Biotinylated peptide ligand

Target protein

Assay buffer (e.g., PBS with 0.01% Tween-20)

384-well black, low-volume microplates

Plate reader with fluorescence polarization capabilities

Method:
Reagent Preparation:

Prepare a stock solution of the fluorescent biotin conjugate in a suitable solvent (e.g.,

DMSO).

Prepare a stock solution of streptavidin in assay buffer.

Prepare a stock solution of the biotinylated peptide ligand in assay buffer.

Prepare a stock solution of the target protein in assay buffer.

Prepare serial dilutions of test compounds.

Assay Setup:

Add a fixed concentration of the biotinylated peptide ligand and the target protein to all

wells of the microplate.

Add test compounds or vehicle control to the appropriate wells.

Incubate the plate at room temperature for a predetermined time to allow for binding

equilibrium to be reached.

Add a pre-mixed solution of fluorescent biotin and streptavidin to all wells. This will bind to

any free biotinylated peptide.

Measurement:
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Incubate the plate for a short period to allow the biotin-streptavidin binding to occur.

Measure the fluorescence polarization of each well using a plate reader.

Data Analysis:

In the absence of an inhibitor, the biotinylated peptide will be bound to the target protein,

leaving the fluorescent biotin-streptavidin complex free in solution, resulting in a low

polarization signal.

In the presence of an effective inhibitor, the biotinylated peptide will be displaced from the

target protein and will bind to the fluorescent biotin-streptavidin complex, resulting in a

larger, slower-rotating complex and a high polarization signal.

Calculate the Z'-factor to assess the quality of the assay. A Z'-factor between 0.5 and 1.0

indicates an excellent assay.[2][3][4] The formula for Z'-factor is: Z' = 1 - (3 * (SD_high +

SD_low)) / (|Mean_high - Mean_low|) where SD is the standard deviation and Mean is the

average of the high and low control signals.
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Reagent Preparation

Assay Execution

Data Acquisition & Analysis

Prepare Fluorescent Biotin Stock

Add Fluorescent Biotin-Streptavidin Mix

Prepare Streptavidin StockPrepare Biotinylated Peptide Stock

Add Peptide and Target Protein to Plate

Prepare Target Protein Stock Prepare Test Compounds

Add Test Compounds/Vehicle

Incubate for PPI

Incubate for Biotin Binding

Measure Fluorescence Polarization

Calculate Z'-Factor

Identify Hits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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